Cas no 1806949-06-3 (Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1806949-06-3
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4805144
• Update Time: 2025-10-19

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)6-7(9(11)12)14-4-5(3-13)8(6)15/h4,9H,2-3,13H2,1H3,(H,14,15)
• InChI Key： PLJGERKLWHRGES-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(C(CN)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1806949-06-3): An Overview

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1806949-06-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is a pyridine derivative with a difluoromethyl group and an aminomethyl substituent. The presence of these functional groups imparts unique chemical properties to the molecule. The difluoromethyl group enhances the lipophilicity of the compound, which can improve its cellular permeability and bioavailability. The aminomethyl group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for its biological activity.

The molecular formula of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is C₁₁H₁₃F₂N₂O₃, and its molecular weight is approximately 257.23 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate involves several steps, each designed to introduce specific functional groups to the pyridine ring. One common synthetic route starts with the preparation of 2-difluoromethyl-4-hydroxypyridine-3-carboxylic acid, which can be achieved through the reaction of 4-hydroxy-3-nitropyridine with difluoroacetic acid followed by reduction of the nitro group to an amino group. The resulting amine is then alkylated with ethyl chloroacetate to form the desired ester.

Another approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group directly onto the pyridine ring. This method offers higher yields and better control over regioselectivity compared to traditional methods. Recent advancements in catalytic chemistry have further optimized these synthetic routes, making them more efficient and environmentally friendly.

Biological Activities

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to modulate neurotransmitter systems in the brain. Research has shown that this compound can act as a selective inhibitor of monoamine oxidase (MAO), an enzyme responsible for breaking down neurotransmitters such as serotonin and dopamine. By inhibiting MAO, Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate can potentially alleviate symptoms associated with depression and anxiety disorders.

In addition to its effects on neurotransmitter systems, Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has also demonstrated promising anticancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the activation of Akt/mTOR signaling, a pathway commonly dysregulated in many types of cancer.

Clinical Trials and Research Advancements

The potential therapeutic applications of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, further studies are needed to fully understand its long-term effects and potential side effects.

In parallel with clinical trials, ongoing research continues to explore new avenues for optimizing the therapeutic potential of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate. For instance, efforts are being made to develop prodrugs that can enhance its bioavailability and reduce off-target effects. Additionally, combinatorial approaches involving the use of this compound in conjunction with other therapeutic agents are being investigated to achieve synergistic effects.

Conclusion

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1806949-06-3) is a promising compound with diverse biological activities that make it a valuable candidate for further pharmaceutical development. Its unique chemical structure and properties contribute to its potential therapeutic applications in treating neurological disorders and cancer. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for new treatment options in these areas.